![molecular formula C25H33NO5 B4996218 ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate](/img/structure/B4996218.png)
ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate, also known as EDP-239, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate acts as a positive allosteric modulator of the sigma-1 receptor, which is a chaperone protein that is involved in several cellular processes, including calcium signaling, protein folding, and apoptosis. By modulating the activity of the sigma-1 receptor, this compound can affect several signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can increase the expression of neurotrophic factors, such as BDNF and GDNF, which are involved in the survival and growth of neurons. It can also increase the expression of antioxidant enzymes, such as SOD and catalase, which can protect cells from oxidative stress. Additionally, this compound can modulate the release of neurotransmitters, such as dopamine, serotonin, and glutamate, which are involved in several neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate is its ability to cross the blood-brain barrier, which makes it a promising candidate for the treatment of neurological disorders. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate. One direction is to investigate its potential therapeutic applications in other neurological disorders, such as Huntington's disease and multiple sclerosis. Another direction is to optimize the synthesis method to improve the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on other signaling pathways.
Synthesis Methods
Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate can be synthesized using a multistep approach that involves the reaction of 2,3-dimethoxybenzaldehyde with 2-phenoxyethylamine to form an imine intermediate. This intermediate is then reduced with sodium borohydride to yield the corresponding amine. The amine is then reacted with ethyl chloroformate in the presence of triethylamine to yield the final product, this compound.
Scientific Research Applications
Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have neuroprotective effects in models of Parkinson's disease, Alzheimer's disease, and stroke. It has also been shown to have antidepressant and anxiolytic effects in animal models.
properties
IUPAC Name |
ethyl 1-[(2,3-dimethoxyphenyl)methyl]-4-(2-phenoxyethyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33NO5/c1-4-30-24(27)25(15-18-31-21-10-6-5-7-11-21)13-16-26(17-14-25)19-20-9-8-12-22(28-2)23(20)29-3/h5-12H,4,13-19H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGNZDNGRHHYTMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=C(C(=CC=C2)OC)OC)CCOC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.